Cas no 1499-21-4 (Diphenylphosphinic chloride)

• Product Name: Diphenylphosphinic chloride
• CAS No: 1499-21-4
• MF: C₁₂H₁₀ClOP
• MW: 236.633963108063
• MDL: MFCD00002077
• CID: 41486
• PubChem ID: 73910
• Update Time: 2025-07-09

Diphenylphosphinic chloride Chemical and Physical Properties

Names and Identifiers

• Diphenylphosphinic chloride
• Diphenylphosphinyl chloride
• Diphenylphosphinyl chloride or Chlorodiphenylphosphine oxide or Diphenylphosphinic chloride,
• [chloro(phenyl)phosphoryl]benzene
• Chlorodiphenylphosphine Oxide
• Diphenylchlorophosphine oxide
• Diphenylphosphinic acid chloride
• Diphenylphosphinoyl chloride
• Diphenylphosphorus oxychloride
• Ph2POCl
• DPP-Cl
• DPPC
• Diphenylphoshinic
• CHLORODIPHIOSPHINE OXIDE
• DIPHENYLPHOSHINIC CHLORIDE
• Diphenylphosphinic chlorid
• Diphenylphosphinyl choloride
• Phosphinic chloride, diphenyl-
• diphenyl phosphinic chloride
• Diphenylphosphinochloridic acid
• 5GP30GY04V
• (chloro-phenylphosphoryl)benzene
• Phosphine oxide, chlorodiphenyl-
• QPQGTZMAQRXCJW-UHFFFAOYSA-N
• Diphenylphosphinyl chloride, 98%
• C12H10ClOP
• Chlorodiphiosp
• NSC 175848
• UNII-5GP30GY04V
• Q27262134
• AKOS015889767
• Phosphinic chloride, P,P-diphenyl-
• WLN: OPGR&R
• diphenyl-phosphinic chloride
• NS00024905
• DTXSID50164424
• W-108081
• EN300-102565
• NSC-175848
• Diphenylphosphinic chloride, 98%
• NSC175848
• QPQGTZMAQRXCJW-UHFFFAOYSA-
• InChI=1/C12H10ClOP/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
• MFCD00002077
• chlorodiphenyl phosphine oxide
• SCHEMBL95882
• DIPHENYLPHOSPHONIC CHLORIDE
• F0001-0532
• chloro(diphenyl)phosphine oxide
• F21376
• Diphenylchlorophosphine oxide; Diphenylphosphinic acid chloride; Diphenylphosphinic chloride; Diphenylphosphinoyl chloride
• 1499-21-4
• EINECS 216-107-2
• DB-009719
• 216-107-2
• DTXCID6086915

• MDL： MFCD00002077
• Inchi： 1S/C12H10ClOP/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
• InChI Key： QPQGTZMAQRXCJW-UHFFFAOYSA-N
• SMILES： ClP(C1C=CC=CC=1)(C1C=CC=CC=1)=O
• BRN： 975191

Computed Properties

• Exact Mass: 236.01600
• Monoisotopic Mass: 236.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.24 g/mL at 25 °C(lit.)
• Melting Point: 20°C
• Boiling Point: 222°C/16mmHg(lit.)
• Flash Point: Degrees Fahrenheit:78.8°F
  Degrees Celsius:26°C
  
• Refractive Index: n20/D 1.609(lit.)
• Water Partition Coefficient: decomposition
• PSA: 26.88000
• LogP: 3.15430
• Sensitiveness: Moisture Sensitive

Diphenylphosphinic chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S16-S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8 (3)
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：R10; R34
• Packing Group：II
• Safety Term：8